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Compound of Interest

4-(3-Phenylprop-2-enoyl)benzoic
Compound Name: d
aci

cat. No.: B1311726

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(3-Phenylprop-2-enoyl)benzoic acid is a chalcone derivative, a class of compounds
characterized by two aromatic rings linked by a three-carbon a,3-unsaturated carbonyl system.
[1] Chalcones are widely recognized for their diverse pharmacological activities, including anti-
inflammatory, antimicrobial, and anticancer properties.[2][3] The structural simplicity and
synthetic accessibility of the chalcone scaffold make it an attractive platform for the
development of molecular probes to investigate biological pathways and for drug discovery.[1]
[2] This document provides detailed application notes and protocols for the utilization of 4-(3-
Phenylprop-2-enoyl)benzoic acid as a molecular probe, with a focus on its potential as an
antiproliferative agent targeting tubulin polymerization.

Physicochemical Properties and Synthesis
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Property Value Reference
Molecular Formula Ci16H1203 N/A
Molecular Weight 252.27 g/mol N/A

Expected to be a crystalline

Appearance )
solid

General chalcone properties

Soluble in organic solvents like

Solubilit
y DMSO, ethanol

General chalcone properties[4]

The synthesis of 4-(3-Phenylprop-2-enoyl)benzoic acid can be achieved via a Claisen-

Schmidt condensation reaction between 4-carboxybenzaldehyde and acetophenone in the

presence of a base catalyst. A generalized synthetic scheme is presented below.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3120216/
https://www.benchchem.com/product/b1311726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Reactants

Reaction

4-Carboxybenzaldehyde

Base (e.g., NaOH),

Product

Claisen-Schmidt Ethanol, rt : ;
4-(3-Phenylprop-2-enoyl)benzoic acid
Acetophenone
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Dissolve 4-carboxybenzaldehyde
and acetophenone in ethanol

\ 4
[Add aqueous NaOH solution]

dropwise

Y
Stir at room temperature
for 24-48 hours

Incomplete

Monitor reaction by TLC

Reaction complete
Pour into ice and acidify
with concentrated HCI

\ 4

Collect precipitate by
vacuum filtration

\ 4

Wash with cold
distilled water

\4

Recrystallize from a
suitable solvent

\4

Dry under vacuum

\4

Characterize product
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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